Cas no 863249-94-9 (4-isobutoxy-1H-indole-2-carboxylic acid)

• Product Name: 4-isobutoxy-1H-indole-2-carboxylic acid
• CAS No: 863249-94-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 3226884
• PubChem ID: 66841607
• Update Time: 2025-07-21

4-isobutoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-2-CARBOXYLIC ACID, 4-(2-METHYLPROPOXY)-
• MGYKIRMKEXMQOH-UHFFFAOYSA-N
• 863249-94-9
• 4-Isobutoxy-1H-indole-2-carboxylic acid
• F1907-1874
• SCHEMBL914781
• AKOS026707281
• DB-206121
• 4-isobutoxy-1H-indole-2-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-8(2)7-17-12-5-3-4-10-9(12)6-11(14-10)13(15)16/h3-6,8,14H,7H2,1-2H3,(H,15,16)
• InChI Key： MGYKIRMKEXMQOH-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=C1C=C(C(=O)O)N2)CC(C)C

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-isobutoxy-1H-indole-2-carboxylic acid

Professional Introduction to 4-isobutoxy-1H-indole-2-carboxylic acid (CAS No. 863249-94-9)

4-isobutoxy-1H-indole-2-carboxylic acid, identified by the chemical identifier CAS No. 863249-94-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural motif of indole, combined with the isobutoxy and carboxylic acid functional groups, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The indole core is a well-known scaffold in medicinal chemistry, present in numerous bioactive natural products and synthetic drugs. Its aromatic system allows for various modifications, enabling the exploration of different pharmacophores. In particular, the presence of the isobutoxy group at the 4-position introduces steric hindrance and lipophilicity, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The carboxylic acid moiety at the 2-position provides a site for further functionalization, such as esterification or amidation, expanding its utility in drug design and synthesis.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of indole derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at the 3- and 4-positions of indole can significantly alter its binding affinity to enzymes and receptors. The isobutoxy-1H-indole-2-carboxylic acid structure has been investigated for its potential as a precursor in developing novel inhibitors targeting metabolic pathways relevant to inflammation and cancer. The compound's ability to modulate enzyme activity has been explored through high-throughput screening campaigns, revealing promising candidates for further optimization.

One of the most compelling aspects of this compound is its role in interdisciplinary research bridging organic synthesis with pharmacology. The isobutoxy group enhances the compound's bioavailability by improving its lipophilicity, while the carboxylic acid functionality allows for facile conjugation with other molecules, enabling the development of prodrugs or targeted delivery systems. These features make it an attractive candidate for designing small-molecule probes to study protein-protein interactions and cellular signaling pathways.

In vitro studies have begun to unravel the mechanistic aspects of 4-isobutoxy-1H-indole-2-carboxylic acid, focusing on its interaction with key biological targets. Initial reports suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses, such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural integrity provided by the indole ring system ensures stable binding to these targets, while the substituents modulate selectivity. Furthermore, the carboxylic acid group has been shown to participate in hydrogen bonding interactions with polar residues in protein active sites, enhancing binding affinity.

The synthesis of 4-isobutoxy-1H-indole-2-carboxylic acid has been optimized using modern synthetic techniques to ensure high yield and purity. Key steps involve nucleophilic substitution reactions on appropriately substituted indole precursors followed by carboxylation at the 2-position. Advances in catalytic methods have enabled greener synthetic routes, reducing reliance on hazardous reagents and minimizing waste generation. These improvements align with global efforts toward sustainable chemistry practices.

Future directions in research involving 4-isobutoxy-1H-indole-2-carboxylic acid include exploring its role in drug discovery pipelines targeting neurological disorders. The indole scaffold is known for its presence in compounds that modulate neurotransmitter systems, making it a promising area for investigation. Additionally, derivatives of this compound could be designed to enhance their solubility or tissue penetration by incorporating additional functional groups such as amides or ethers.

The growing interest in isobutoxy-substituted indoles underscores their potential as versatile building blocks in medicinal chemistry. The combination of structural diversity and functional adaptability makes compounds like 4-isobutoxy-1H-indole-2-carboxylic acid valuable assets in academic research laboratories and pharmaceutical companies alike. As computational tools become more sophisticated, virtual screening campaigns are expected to identify novel derivatives with enhanced therapeutic profiles.

In conclusion,4-isobutoxy-1H-indole-2-carboxylic acid (CAS No. 863249-94-9) represents a significant advancement in indole-based drug discovery programs. Its unique structural features offer opportunities for developing new therapeutic agents while adhering to principles of sustainable chemistry. Continued investigation into this compound will likely yield insights into its biological significance and pave the way for innovative treatments across multiple disease areas.